Cas no 2138805-22-6 (4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole)

• Product Name: 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole
• CAS No: 2138805-22-6
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6416945
• PubChem ID: 165465561
• Update Time: 2025-05-24

4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-802918
• 2138805-22-6
• 4-(2-bromoethenyl)-3-methoxy-1,2-thiazole
• 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole

• Inchi： 1S/C6H6BrNOS/c1-9-6-5(2-3-7)4-10-8-6/h2-4H,1H3/b3-2+
• InChI Key： CUFQELKWRKOIMI-NSCUHMNNSA-N
• SMILES： Br/C=C/C1=CSN=C1OC

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole

Comprehensive Overview of 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole (CAS No. 2138805-22-6)

4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole (CAS No. 2138805-22-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiazole family, a class of nitrogen-sulfur-containing heterocycles known for their diverse biological activities. With the increasing demand for novel bioactive molecules, this compound has emerged as a promising candidate for drug discovery and material science applications.

The molecular structure of 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole incorporates a bromoethenyl group at the 4-position and a methoxy substituent at the 3-position of the thiazole ring. This configuration enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its potential as a building block for designing small-molecule inhibitors and functional materials. Its CAS number 2138805-22-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

In recent years, the compound has been explored for its role in catalysis and polymer chemistry. The bromine moiety offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are pivotal in constructing complex pharmaceutical scaffolds. Additionally, the methoxy group contributes to its solubility and stability, traits highly sought after in high-throughput screening assays. These properties align with the current trend of developing sustainable synthetic routes and green chemistry initiatives.

Another area of interest is the compound's potential application in agrochemicals. Thiazole derivatives are known for their pesticidal and herbicidal activities, and 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole could serve as a precursor for next-generation crop protection agents. With the global push toward precision agriculture, this compound's versatility makes it a subject of ongoing research. Its structure-activity relationship (SAR) is often discussed in forums focusing on molecular design and bioisosterism.

From a commercial perspective, the compound's CAS No. 2138805-22-6 is frequently queried by suppliers and distributors specializing in fine chemicals. The demand for high-purity 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole has risen due to its utility in custom synthesis and contract research organizations (CROs). Quality control and analytical standards for this compound are critical, as emphasized in recent publications on HPLC and GC-MS methodologies.

In conclusion, 4-(2-Bromoethenyl)-3-methoxy-1,2-thiazole (CAS No. 2138805-22-6) represents a multifaceted compound with broad applications in drug development, material science, and agrochemical innovation. Its structural uniqueness and reactivity profile position it as a key player in advancing synthetic chemistry and biomolecular research. As scientific inquiries into heterocyclic compounds continue to expand, this compound is poised to remain a focal point in both academic and industrial settings.